4-(2-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine
Overview
Description
4-(2-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine is a small molecule that is used in a variety of scientific research applications. It is a derivative of pyrimidin-2-amine, a heterocyclic compound that is found in many natural and synthetic products. 4-(2-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine has a variety of biochemical and physiological effects, and has been studied in various laboratory experiments.
Scientific Research Applications
4-(2-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine has been used in a variety of scientific research applications. It has been used as a ligand for the binding of metal ions, as a substrate for enzyme studies, and as a model compound for the study of the structure and function of proteins and other biomolecules. It has also been used in the synthesis of a variety of other compounds, such as drugs, dyes, and organic catalysts.
Mechanism of Action
The mechanism of action of 4-(2-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine is not completely understood. However, it is believed to interact with proteins and other biomolecules through hydrogen bonding and electrostatic interactions. It may also interact with metal ions through coordination bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine have not been extensively studied. However, it has been shown to inhibit the growth of certain bacteria, and it has been suggested that it may have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(2-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine in laboratory experiments is that it is relatively easy to synthesize and purify. It is also relatively inexpensive and stable. However, it is important to note that the compound is not water-soluble, and that its solubility in organic solvents is low.
Future Directions
There are a number of potential future directions for research on 4-(2-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine. These include further studies on its biochemical and physiological effects, as well as its potential applications in drug development and organic synthesis. Additionally, further studies could be conducted to explore the mechanism of action of this compound and its interactions with proteins and other biomolecules. Finally, further research could be conducted to explore the potential of this compound as a model compound for the study of other compounds.
Synthesis Methods
4-(2-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine can be synthesized by reacting 4-nitrophenylpyrimidin-2-amine with 2-fluorophenyl isocyanate. This reaction is typically carried out in an aqueous solution at room temperature. The product is then purified by column chromatography and recrystallization. The purity of the product can be determined by NMR spectroscopy.
properties
IUPAC Name |
4-(2-fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11FN4O2/c17-13-4-2-1-3-12(13)15-9-14(19-16(18)20-15)10-5-7-11(8-6-10)21(22)23/h1-9H,(H2,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYLQTNJLBUPEFM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(=NC(=C2)C3=CC=C(C=C3)[N+](=O)[O-])N)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11FN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Fluorophenyl)-6-(4-nitrophenyl)pyrimidin-2-amine | |
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